Cas no 2096336-96-6 ({2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid)

• Product Name: {2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid
• CAS No: 2096336-96-6
• MF: C₁₄H₁₃BClNO₃
• MW: 289.521922826767
• MDL: MFCD22125143
• CID: 5248496
• PubChem ID: 73996135
• Update Time: 2025-09-28

{2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-chloro-4-[(methylphenylamino)carbonyl]phenyl]-
• {2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid

• MDL： MFCD22125143
• Inchi： 1S/C14H13BClNO3/c1-17(11-5-3-2-4-6-11)14(18)10-7-8-12(15(19)20)13(16)9-10/h2-9,19-20H,1H3
• InChI Key： QWABIVICSRBYJT-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C(N(C)C2=CC=CC=C2)=O)C=C1Cl)(O)O

Additional information on {2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid

{2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic Acid: A Comprehensive Overview

The compound {2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid, identified by the CAS number 2096336-96-6, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is notable for its unique structural features, which include a boronic acid group and a substituted phenyl ring system. The presence of the chlorine and methyl substituents on the phenyl ring introduces specific electronic and steric properties that make this compound versatile for various chemical reactions and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of {2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid through innovative methodologies. Researchers have employed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, to effectively incorporate this boronic acid into larger molecular frameworks. This approach has proven to be highly efficient, with excellent yields and selectivity, making it a cornerstone in the construction of complex organic molecules.

The structural integrity of {2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid is further enhanced by its aromatic stability, which is derived from the resonance within the phenyl ring system. This stability not only contributes to the compound's thermal resistance but also facilitates its use in demanding chemical environments. The integration of the boronic acid group into such a robust aromatic system has opened new avenues for its application in drug discovery, material synthesis, and catalytic processes.

In terms of reactivity, {2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid exhibits a high propensity for nucleophilic substitution reactions due to the electron-withdrawing nature of the boronic acid moiety. This reactivity has been leveraged in the development of novel pharmaceutical agents, where precise control over molecular interactions is critical. Recent studies have demonstrated that this compound can serve as an effective precursor for synthesizing bioactive molecules with potential applications in oncology and neurodegenerative diseases.

The synthesis of {2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic strategies. The initial step typically involves the preparation of a substituted phenol derivative, which is then subjected to oxidation to introduce the carboxylic acid group. Subsequent steps involve functional group transformations and coupling reactions to ultimately yield the desired boronic acid product.

From an analytical standpoint, {2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These analyses have provided critical insights into the compound's molecular structure, purity, and stability under various conditions. For instance, NMR studies have revealed the distinct chemical shifts corresponding to the chlorine-substituted aromatic protons, confirming the compound's structural integrity.

In addition to its chemical significance, {2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid holds promising potential in materials science. Its ability to participate in cross-coupling reactions makes it an ideal candidate for constructing advanced materials such as organic semiconductors and polymer-based composites. Recent research has explored its use in fabricating high-performance electronic devices, where its electronic properties contribute to enhanced device functionality.

The integration of {2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid into drug discovery pipelines has also been a focal point of recent investigations. Its unique combination of electronic properties and structural flexibility allows for tailored interactions with biological targets, making it a valuable tool in medicinal chemistry. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression.

In conclusion, {2-chloro-4-methyl(phenyl)carbamoylphenyl}boronic acid (CAS 2096336-96-6) stands as a testament to the ingenuity of modern synthetic chemistry. Its versatile structure, coupled with its reactivity and stability, positions it as a valuable asset across diverse fields ranging from pharmaceuticals to materials science. As research continues to uncover new applications and syntheses for this compound, its significance within the scientific community is expected to grow further.